Isoamyl Alcohol

• CAS No.: 123-51-3
• Product Name: Isoamyl Alcohol
• Molecular Formula: C5H12O; (CH3)2CHCH2CH2OH; C5H12O
• Molecular Weight: 88.15 g/mol
• IUPAC Name: 3-methylbutan-1-ol
• Standard InChI: InChI=1S/C5H12O/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3
• Standard InChIKey: PHTQWCKDNZKARW-UHFFFAOYSA-N
• SMILES: CC(C)CCO
• Canonical SMILES: CC(C)CCO
• Boiling Point: 270 °F at 760 mm Hg (USCG, 1999); 131.1 °C; 132.5 °C; 132 °C; 270°F
• Colorform: OILY, CLEAR LIQ; Colorless liquid.
• Density: 0.81 at 68 °F (USCG, 1999); d154 0.81; 0.813 @ 15 °C/4 °C; Relative density (water = 1): 0.8; 0.807 - 0.813; 0.81 at 68°F; (57°F): 0.81
• Flash Point: 114 °F (USCG, 1999); 109 °F (43 °C) (Closed cup); 42 °C c.c.; 114°F; 109°F
• Melting Point: -179 °F (NIOSH, 2016); -117.2 °C; Mp -117.2 °; -117.2°C; -117 °C; -179°F
• Physical Description: Isoamyl alcohol is a colorless liquid with a mild, choking alcohol odor. Less dense than water, soluble in water. Hence floats on water. Produces an irritating vapor. (USCG, 1999); Liquid; PelletsLargeCrystals; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colourless to pale yellow liquid; Colorless liquid with a disagreeable odor.
• Description: Isoamyl alcohol is a colorless liquid with a mild, choking alcohol odor. Less dense than water, soluble in water. Hence floats on water. Produces an irritating vapor. (USCG, 1999); , also known as isoamyl alcohol or 3-methylbutanol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. exists in all eukaryotes, ranging from yeast to humans. is an alcoholic, banana, and burnt tasting compound that can be found in a number of food items such as sacred lotus, pear, wild carrot, and jujube. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.; Isoamylol is an primary alcohol that is butan-1-ol in which a hydrogen at position 3 has been replaced by a methyl group. It has a role as a xenobiotic metabolite, a Saccharomyces cerevisiae metabolite and an antifungal agent. It is a primary alcohol, a volatile organic compound and an alkyl alcohol. It derives from a hydride of an isopentane.
• Related CAS: 6423-06-9 (magnesium salt)
• Solubility: 2 % at 57° F (NIOSH, 2016); 0.30 M; 26.7 mg/mL at 25 °C; MISCIBLE WITH ALC, ETHER, BENZENE, CHLOROFORM, PETROLEUM ETHER, GLACIAL ACETIC ACID, OILS; VERY SOL IN ACETONE; Water solubility = 2.67X10+4 mg/l @ 25 °C; Solubility in water, g/100ml: 2.5 (moderate); Soluble in ethanol, water and most organic solvents; (57°F): 2%
• Synonyms: 3-methyl-1-butanol; isoamyl alcohol; isopentanol; isopentyl alcohol; isopentyl alcohol, 1-(14)C-labeled; isopentyl alcohol, barium salt; isopentyl alcohol, lead (2+) salt; isopentyl alcohol, magnesium salt; isopentyl alcohol, potassium salt; isopentyl alcohol, sodium salt; isopentyl alcohol, strontium salt
• Vapor Density: 3.04 (AIR=1); Relative vapor density (air = 1): 3.0
• Vapor Pressure: 28 mm Hg (NIOSH, 2016); 2.37 mmHg; 2.37 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 0.4; 28 mmHg
• PubChem Compound: 31260
• Last Modified: Nov 11 2021